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Compound of Interest

Compound Name: Cytarabine triphosphate trisodium

Cat. No.: B15585996

For researchers, scientists, and drug development professionals, the quality and consistency of
reagents are paramount. Cytarabine triphosphate (ara-CTP), the active metabolite of the widely
used chemotherapeutic agent Cytarabine, is a critical tool in studying DNA replication and
repair mechanisms, as well as in the development of new anticancer therapies. This guide
provides a head-to-head comparison of prominent suppliers of Cytarabine triphosphate,
offering a summary of their product specifications and detailed experimental protocols to
enable researchers to make informed decisions for their specific needs.

This comparison focuses on publicly available data from several key suppliers in the research
chemical space: MedChemExpress, Selleck Chemicals, Cayman Chemical, Thermo Fisher
Scientific, and Jena Bioscience. While direct, independent comparative experimental data is
not readily available, this guide collates and presents the product specifications provided by
each supplier to facilitate a preliminary assessment.

Product Specification Overview

A summary of the key product specifications for Cytarabine triphosphate from the selected
suppliers is presented below. It is important to note that this information is based on the data
provided on the suppliers' websites and may be subject to change. Researchers are
encouraged to request lot-specific certificates of analysis for the most accurate and up-to-date
information.
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Supplier Product Number Purity (as stated) Formulation
MedChemExpress HY-115740 >98.0% (HPLC) Solid
Selleck Chemicals S2439 >98% (HPLC) Solid
Cayman Chemical 11746 =>95% (HPLC) Solid
Thermo Fisher )
o J62332 >98% Solid
Scientific
Jena Bioscience NU-1170 >95% (HPLC) Solution (100 mM)

Mechanism of Action of Cytarabine Triphosphate

Cytarabine, a nucleoside analog, is transported into the cell where it is converted to its active
triphosphate form, ara-CTP, through a series of phosphorylation steps. Ara-CTP then exerts its
cytotoxic effects primarily by inhibiting DNA synthesis. It competes with the natural substrate,
deoxycytidine triphosphate (dCTP), for incorporation into the growing DNA strand by DNA
polymerases. Once incorporated, the arabinose sugar moiety of ara-CTP, with its 2'-hydroxyl
group in the trans position, sterically hinders the rotation of the sugar-phosphate backbone,
thereby impeding further DNA chain elongation. This leads to S-phase cell cycle arrest and

induction of apoptosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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